Cas no 54014-10-7 ({5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl}methanol)

{5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl}methanol structure
54014-10-7 structure
Product Name:{5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl}methanol
CAS No:54014-10-7
MF:C10H7F3N2O2
MW:244.169992685318
CID:1586483
PubChem ID:3041369
Update Time:2025-04-21

{5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • {5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl}methanol
    • [5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl]methanol
    • 54014-10-7
    • DTXSID90202339
    • 1,3,4-Oxadiazole-2-methanol, 5-(3-(trifluoromethyl)phenyl)-
    • 5-(3-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole-2-methanol
    • Inchi: 1S/C10H7F3N2O2/c11-10(12,13)7-3-1-2-6(4-7)9-15-14-8(5-16)17-9/h1-4,16H,5H2
    • InChI Key: WVZAXMITXMBMDG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C2=NN=C(CO)O2)C=1)(F)F

Computed Properties

  • Exact Mass: 244.04601
  • Monoisotopic Mass: 244.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 59.2Ų

Experimental Properties

  • PSA: 59.15
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